N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide

• CAS No.: 433694-05-4
• Molecular Formula: C22H22N2O5S
• Molecular Weight: 426.5g/mol
• IUPAC Name: N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide
• InChI: InChI=1S/C22H22N2O5S/c1-16-3-9-20(10-4-16)29-15-22(25)23-17-7-13-21(14-8-17)30(26,27)24-18-5-11-19(28-2)12-6-18/h3-14,24H,15H2,1-2H3,(H,23,25)
• InChI Key: HKZYGOUXXUDSSH-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OCC(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=CC=C(C=C3)OC

Description

N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide is a complex organic compound with a molecular formula of C25H28N2O5S This compound is characterized by the presence of a methoxyphenyl group, a sulfamoyl group, and a phenoxyacetamide moiety

Preparation Methods

The synthesis of N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide involves several steps. One common synthetic route includes the reaction of 4-methoxybenzenesulfonamide with 4-nitrophenyl acetate under specific conditions to form the desired product . The reaction conditions typically involve the use of solvents such as dichloromethane and catalysts like triethylamine. Industrial production methods may vary, but they generally follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide under controlled conditions.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxyphenyl and sulfamoyl groups, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfonic acid derivatives, while reduction can produce amine derivatives.

Scientific Research Applications

N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide involves its interaction with specific molecular targets and pathways. The compound is known to inhibit certain enzymes and receptors, leading to its biological effects. For example, it may inhibit the activity of sulfonamide-sensitive enzymes, thereby exerting its antimicrobial properties .

Comparison with Similar Compounds

N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-(4-methylphenoxy)acetamide can be compared with other similar compounds, such as:

N-[4-[(4-methoxybenzyl)sulfamoyl]phenyl]acetamide: This compound has a similar structure but differs in the substitution pattern on the phenyl ring.

N-[4-[(4-sulfamoylphenyl)sulfamoyl]phenyl]acetamide: This compound contains an additional sulfamoyl group, which may alter its chemical and biological properties.

The uniqueness of this compound lies in its specific substitution pattern and the presence of both methoxyphenyl and phenoxyacetamide moieties, which contribute to its distinct chemical and biological activities.